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Compound of Interest

Compound Name:
N-Benzyltetrahydro-2H-pyran-4-

amine

Cat. No.: B1289214 Get Quote

Technical Guide: N-Benzyltetrahydro-2H-pyran-
4-amine
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Benzyltetrahydro-2H-pyran-4-amine is a secondary amine containing a tetrahydropyran

ring, a common scaffold in medicinal chemistry. This compound serves as a valuable building

block in the synthesis of more complex molecules, particularly in the development of novel

therapeutic agents. Its structure, combining a flexible benzyl group with a heterocyclic pyran

ring, makes it a versatile intermediate for introducing specific steric and electronic properties

into a target molecule. This guide provides key molecular data and a representative synthetic

protocol for this compound.

Core Molecular Data
The fundamental molecular properties of N-Benzyltetrahydro-2H-pyran-4-amine are

summarized below.
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Property Value

Molecular Formula C₁₂H₁₇NO

Molecular Weight 191.27 g/mol

CAS Number 443344-23-8

Appearance Clear oil

Synonyms
Benzyl-(tetrahydropyran-4-yl)amine, 4-

benzylaminotetrahydro-2H-pyran

Experimental Protocols
The synthesis of N-Benzyltetrahydro-2H-pyran-4-amine is commonly achieved through the

reductive amination of tetrahydro-2H-pyran-4-one with benzylamine. This two-step, one-pot

reaction involves the formation of an imine intermediate, which is subsequently reduced to the

desired secondary amine.

Protocol: Synthesis via Reductive Amination
This protocol outlines a general procedure for the synthesis of N-Benzyltetrahydro-2H-pyran-
4-amine. Specific reaction conditions such as solvent, reducing agent, and temperature may

be optimized for scale and desired purity.

Materials:

Tetrahydro-2H-pyran-4-one

Benzylamine

A suitable solvent (e.g., methanol, dichloroethane)

A reducing agent (e.g., sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN),

or sodium triacetoxyborohydride (NaBH(OAc)₃))

Deionized water
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An organic extraction solvent (e.g., ethyl acetate, dichloromethane)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Hydrochloric acid (HCl) (optional, for salt formation)

Sodium bicarbonate (NaHCO₃) solution (for neutralization)

Procedure:

Imine Formation:

In a round-bottom flask, dissolve tetrahydro-2H-pyran-4-one (1 equivalent) and

benzylamine (1 to 1.2 equivalents) in a suitable solvent.

Stir the mixture at room temperature. The progress of the imine formation can be

monitored by techniques such as Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS). In some cases, gentle heating or the

removal of water may be employed to drive the reaction to completion.

Reduction:

Once imine formation is complete or has reached equilibrium, cool the reaction mixture in

an ice bath.

Slowly add the reducing agent (e.g., sodium borohydride, 1.5 to 2 equivalents) portion-

wise, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir

until the reduction is complete, as monitored by TLC or GC-MS.

Workup:

Carefully quench the reaction by the slow addition of water.

If the reaction was performed in a water-miscible solvent like methanol, remove the

solvent under reduced pressure.
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Add water and an organic extraction solvent to the residue and transfer to a separatory

funnel.

Separate the organic layer. Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification:

The crude N-Benzyltetrahydro-2H-pyran-4-amine can be purified by column

chromatography on silica gel or by distillation under reduced pressure to obtain the final

product as a clear oil.

Visualizations
The following diagrams illustrate the synthetic workflow for N-Benzyltetrahydro-2H-pyran-4-
amine.
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Caption: Synthetic workflow for N-Benzyltetrahydro-2H-pyran-4-amine via reductive

amination.

To cite this document: BenchChem. [N-Benzyltetrahydro-2H-pyran-4-amine molecular weight
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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